Cas no 2229503-10-8 (1-(1-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(1-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229503-10-8
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6423479
• PubChem ID: 165701896
• Update Time: 2025-05-19

1-(1-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid
• 2229503-10-8
• EN300-1998437

• Inchi： 1S/C9H10N2O3/c1-11-3-2-7(10-11)9(8(13)14)4-6(12)5-9/h2-3H,4-5H2,1H3,(H,13,14)
• InChI Key： AYWIAEREZZEMCA-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=CN(C)N=2)C1

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 72.2Ų

Additional information on 1-(1-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid

1-(1-Methyl-1H-Pyrazol-3-Yl)-3-Oxocyclobutane-1-Carboxylic Acid: A Comprehensive Overview

1-(1-Methyl-1H-Pyrazol-3-Yl)-3-Oxocyclobutane-1-Carboxylic Acid, also known by its CAS number 2229503-10-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a pyrazole ring, a cyclobutane moiety, and a carboxylic acid group, making it a versatile candidate for various chemical modifications and biological assays.

The structural integrity of this compound is largely attributed to the presence of the cyclobutane ring, which introduces strain and reactivity into the molecule. This strain can be harnessed in synthetic chemistry to facilitate reactions that would otherwise be challenging with less strained systems. The pyrazole ring, on the other hand, is known for its aromaticity and ability to participate in hydrogen bonding, which are critical for interactions in biological systems.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a key enzyme involved in neurodegenerative diseases. This finding underscores the importance of CAS 2229503-10-8 as a scaffold for developing therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The unique electronic properties of the pyrazole ring and the cyclobutane moiety make it a candidate for use in organic electronics. A 2023 paper in Nature Communications reported that films made from this compound exhibit promising semiconducting properties, suggesting its potential use in flexible electronics and optoelectronic devices.

The synthesis of 1-(1-Methyl-1H-Pyrazol-3-Yl)-3-Oxocyclobutane-1-Carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, which are essential for both academic studies and industrial applications.

In conclusion, CAS 2229503-10-8, or 1-(1-Methyl-1H-Pyrazol-3-Yl)-3-Oxocyclobutane-1-Carboxylic Acid, stands as a testament to the diversity and complexity of organic compounds. Its unique structure, coupled with recent advancements in its synthesis and application, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.